Cas no 62167-00-4 (Benzeneethanethioic acid)

Benzeneethanethioic acid Properties

Names and Identifiers

• Benzeneethanethioic acid
• 2-phenylethanethioic S-acid
• PHENYLTHIOACETIC ACID
• DL-2-phenylthioacetic acid
• benzylthiocarboxylic acid
• [O]C(=S)Cc1ccccc1
• 62167-00-4
• AKOS006324069
• DTXSID60274487
• 2-phenylthioacetic acid
• IXOFPUCWZCAFJX-UHFFFAOYSA-N
• SCHEMBL698265
• +Expand

• InChIKey： IXOFPUCWZCAFJX-UHFFFAOYSA-N
• Inchi： 1S/C8H8OS/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)
• SMILES： S([H])C(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 152.02964
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.02958605g/mol
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 18.1

Experimental Properties

• PSA: 20.23